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Compound of Interest

Compound Name: 5-(Benzyloxy)indolin-2-one

Cat. No.: B2556640

An In-depth Technical Guide to 5-(Benzyloxy)indolin-2-one: Synthesis, Characterization, and
Applications in Drug Discovery

Introduction

5-(Benzyloxy)indolin-2-one, a key heterocyclic building block, holds a significant position in
medicinal chemistry and pharmaceutical research. Its rigid indolin-2-one scaffold, combined
with the versatile benzyloxy group, makes it an invaluable intermediate in the synthesis of a
diverse range of biologically active molecules. This guide provides a comprehensive overview
of 5-(Benzyloxy)indolin-2-one, from its fundamental chemical properties and synthesis to its
critical role in the development of targeted therapeutics, particularly kinase inhibitors for
oncology.

The indolin-2-one core is a privileged scaffold in drug discovery, known for its ability to mimic
the peptide backbone and interact with various biological targets. The addition of a benzyloxy
group at the 5-position not only influences the molecule's electronic properties but also
provides a handle for further chemical modifications, allowing for the fine-tuning of
pharmacological activity. This guide will delve into the technical details essential for
researchers, scientists, and drug development professionals working with this important
compound.

Chemical Properties and Identification
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A thorough understanding of the physicochemical properties of 5-(Benzyloxy)indolin-2-one is
fundamental for its effective use in research and synthesis.

Property Value Source
CAS Number 156232-24-5 [112][3114]
Molecular Formula C15H13NO2 [11[2][3][5]
Molecular Weight 239.27 g/mol [1112]131[4]
5-(Benzyloxy)-1,3-dihydro-2H-
IUPAC Name ( yioxy) Y
indol-2-one
Appearance Typically a powder [6]
) Commonly available in 295%
Purity _ [1][3]
purity
Store in a cool, dry place.
Storage Room temperature storage is [11[3]

also mentioned.

Synthesis of 5-(Benzyloxy)indolin-2-one

The synthesis of 5-(Benzyloxy)indolin-2-one can be achieved through various synthetic
routes. A common and effective method involves the protection of the hydroxyl group of 5-
hydroxyindolin-2-one with a benzyl group.

Experimental Protocol: Benzylation of 5-Hydroxyindolin-
2-one

This protocol describes a representative procedure for the synthesis of 5-(Benzyloxy)indolin-
2-one.

Materials:
e 5-Hydroxyindolin-2-one

e Benzyl bromide
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e Potassium carbonate (K2COs)

¢ N,N-Dimethylformamide (DMF)

o Ethyl acetate

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography

Procedure:

e To a solution of 5-hydroxyindolin-2-one in DMF, add potassium carbonate.

 Stir the mixture at room temperature for 30 minutes.

¢ Add benzyl bromide dropwise to the reaction mixture.

o Continue stirring at room temperature for 12-16 hours.

o Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

o Purify the crude product by column chromatography on silica gel to afford 5-
(Benzyloxy)indolin-2-one.

Causality Behind Experimental Choices:

o Potassium carbonate is used as a base to deprotonate the hydroxyl group of 5-
hydroxyindolin-2-one, forming a more nucleophilic phenoxide ion.

 DMF is a suitable polar aprotic solvent that facilitates the SN2 reaction between the
phenoxide and benzyl bromide.
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e Benzyl bromide serves as the benzylating agent.

e Column chromatography is a standard purification technique to isolate the desired product
from unreacted starting materials and byproducts.

Synthetic Workflow Diagram

5-Hydroxyindolin-2-one
Benzylation Reactio
Sn2.
Benzyl Bromide, K2COs, DMF

Aqueous Workup
& Extraction

Column Chromatography )—=>| 5-(Benzyloxy)indolin-2-one

Click to download full resolution via product page
Caption: Synthetic workflow for 5-(Benzyloxy)indolin-2-one.

Analytical Characterization

The identity and purity of synthesized 5-(Benzyloxy)indolin-2-one are confirmed using
standard analytical techniques.
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Technique Expected Results

Peaks corresponding to the aromatic protons of

the indolinone and benzyl groups, as well as the
1H NMR

methylene protons of the benzyl group and the

CHz and NH protons of the indolinone ring.

Resonances for the carbonyl carbon, aromatic
13C NMR carbons, and the methylene carbon of the

benzyl group.

A molecular ion peak corresponding to the
Mass Spectrometry calculated molecular weight (e.g., [M+H]* at m/z
240.10192).[5]

Characteristic absorption bands for the N-H and
FT-IR C=0 stretching vibrations of the lactam ring, and

C-O stretching of the ether linkage.

Applications in Drug Discovery

5-(Benzyloxy)indolin-2-one is a crucial intermediate in the synthesis of numerous
pharmaceutical agents, most notably tyrosine kinase inhibitors (TKIs).[3] These inhibitors are a
cornerstone of targeted cancer therapy.

Role as a Precursor to Kinase Inhibitors

The 2-oxo-indoline scaffold is a key pharmacophore in many approved and investigational
kinase inhibitors.[7] The benzyloxy group at the 5-position can be readily debenzylated to
reveal a hydroxyl group, which can then be further functionalized to optimize binding to the
target kinase. Sunitinib, a multi-targeted TKI used in the treatment of renal cell carcinoma and
gastrointestinal stromal tumors, is a prominent example of a drug whose synthesis can involve
intermediates derived from substituted indolin-2-ones.[7]

Signaling Pathway Involvement

Kinase inhibitors developed from 5-(Benzyloxy)indolin-2-one derivatives often target receptor
tyrosine kinases (RTKs) such as VEGFR (Vascular Endothelial Growth Factor Receptor) and
PDGFR (Platelet-Derived Growth Factor Receptor). These receptors are key components of
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signaling pathways that regulate cell proliferation, survival, and angiogenesis. By inhibiting
these kinases, the downstream signaling cascades are disrupted, leading to the inhibition of
tumor growth and metastasis.

Signaling Pathway Diagram
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Caption: Inhibition of RTK signaling by a TKI.

Suppliers of 5-(Benzyloxy)indolin-2-one

A number of chemical suppliers offer 5-(Benzyloxy)indolin-2-one for research and
development purposes.
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Supplier Purity Notes
S Products are for research and
AK Scientific 95%
development use only.[1]
N Available for research use
BLD Pharm Not specified
only.[2]
) ] Marketed as a reagent for
MySkinRecipes 95% )
pharmaceutical research.[3]
) ) Listed as 5-(benzyloxy)-1H-
Sigma-Aldrich 95% _ _
indol-2-ol, a tautomeric form.[4]
Conclusion

5-(Benzyloxy)indolin-2-one is a versatile and valuable building block in modern drug
discovery. Its straightforward synthesis and the chemical versatility of its functional groups have
established it as a key intermediate in the development of targeted therapies, particularly in the
field of oncology. This guide has provided a comprehensive overview of its chemical properties,
synthesis, characterization, and applications, offering a valuable resource for researchers and
scientists in the pharmaceutical industry. The continued exploration of derivatives based on this
scaffold holds significant promise for the discovery of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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